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Compound of Interest

Compound Name: 3-Hydroxy-4-methylbenzonitrile

Cat. No.: B1318791 Get Quote

Introduction

3-Hydroxy-4-methylbenzonitrile is a versatile bifunctional organic compound possessing a

phenolic hydroxyl group and a nitrile group.[1][2] These functional groups serve as reactive

handles for a variety of chemical transformations, making the molecule a valuable building

block in the synthesis of pharmaceuticals, agrochemicals, and materials. Derivatization of 3-
Hydroxy-4-methylbenzonitrile allows for the targeted modification of its physical and

chemical properties, enabling the construction of more complex molecular architectures.

This document provides detailed protocols for the primary derivatization strategies involving the

hydroxyl and nitrile functionalities, including O-alkylation, O-acylation, nitrile hydrolysis, and

nitrile reduction.

Part 1: Derivatization of the Phenolic Hydroxyl
Group
The phenolic hydroxyl group is nucleophilic and slightly acidic, making it a prime site for

electrophilic attack. The most common derivatizations involve the formation of ethers and

esters.

O-Alkylation (Williamson Ether Synthesis)
The Williamson ether synthesis is a robust and widely used method for preparing ethers.[3] The

reaction involves the deprotonation of the phenol to form a more nucleophilic phenoxide ion,
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which then displaces a halide from an alkyl halide in an SN2 reaction.[4][5]

Starting Material Process Product

3-Hydroxy-4-methylbenzonitrile Deprotonation
(Base: K₂CO₃ or NaH)

1. SN2 Reaction
(Alkyl Halide, R-X)

2.
3-Alkoxy-4-methylbenzonitrile3.

Starting Material Process Product

3-Hydroxy-4-methylbenzonitrile Acylation
(Acyl Chloride/Anhydride + Base) 3-Acyloxy-4-methylbenzonitrile

Starting Material Process

Product

3-Hydroxy-4-methylbenzonitrile Hydrolysis
(H₃O⁺ or OH⁻, Heat) Amide Intermediate

3-Hydroxy-4-methylbenzoic acid

Starting Material Process Product

3-Hydroxy-4-methylbenzonitrile Reduction
(1. LiAlH₄, THF)

Aqueous Work-up
(2. H₂O) 3-Hydroxy-4-methylbenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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